11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione

• IUPAC Name: 13,15-dihydroxy-5-methyl-4-oxabicyclo[10.4.0]hexadeca-1(12),9,13,15-tetraene-3,11-dione
• InChI: InChI=1S/C16H18O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h4,6-7,9-10,17,19H,2-3,5,8H2,1H3
• InChI Key: AVIRMQMUBGNCKS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC=CC(=O)C2=C(CC(=O)O1)C=C(C=C2O)O
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol

Description

11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione is a macrocyclic polyketide derivative belonging to the curvularin family. Its structure features a 12-membered benzoxacyclododecine ring with hydroxyl groups at positions 11 and 13, a methyl group at position 4, and two ketone moieties at positions 2 and 10 . The compound shares a core scaffold with naturally occurring curvularins but differs in hydrogenation states and substituent patterns. Its molecular formula is C₁₆H₁₈O₅ (exact mass: 290.11542), as confirmed by high-resolution mass spectrometry (HRMS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and advanced purification methods like chromatography are employed to produce the compound on an industrial scale .

Chemical Reactions Analysis

Types of Reactions

11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The hydroxyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions vary depending on the desired reaction, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions result in the formation of new derivatives with different functional groups .

Scientific Research Applications

11,13-Dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione involves its interaction with specific molecular targets and pathways. The hydroxyl groups play a crucial role in its reactivity and interaction with biological molecules. The compound may inhibit or activate certain enzymes, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Curvularin (CAS 65690-37-1)

Curvularin, a parent compound in this family, lacks the hydroxyl group at position 13 and features a fully unsaturated macrocycle. Key differences include:

• Structural Features: Curvularin has a planar, non-hydrogenated benzoxacyclododecine ring, whereas the target compound is partially hydrogenated (hexahydro) .
• Bioactivity : Curvularin exhibits antifungal and phytotoxic properties, while the hydroxylation and hydrogenation in the target compound may enhance solubility and alter target specificity .
• Synthesis : Curvularin is biosynthesized via polyketide synthase pathways, whereas the target compound may arise from post-modification reactions, such as hydroxylation or hydrogenation .

Property	Target Compound	Curvularin
Molecular Formula	C₁₆H₁₈O₅	C₁₆H₁₈O₅
CAS Number	21178-57-4*	65690-37-1
Degree of Unsaturation	4 (hexahydro)	6 (fully unsaturated)
Key Functional Groups	11,13-dihydroxy	11-hydroxy

*Note: The CAS 21178-57-4 corresponds to dehydrocurvularin, a closely related analog .

11-Hydroxycurvularin (CAS 134933-24-7, 1083198-71-3)

This derivative retains a single hydroxyl group at position 11 and shares partial hydrogenation. Differences include:

• Spectral Data : In NMR, the target compound shows distinct proton environments (e.g., δ 3.76–3.94 ppm for methoxy groups in methylated analogs), whereas 11-hydroxycurvularin exhibits downfield shifts for hydroxyl protons .

Methylated Derivatives (e.g., CAS 1258275-73-8)

Methylation of hydroxyl groups, as seen in (4S,8S)-11,13-dihydroxy-8-methoxy-4-methyl-..., alters physicochemical properties:

• Synthetic Routes: Methylation with (CH₃)₂SO₄/K₂CO₃ in acetone at 60°C yields methoxy derivatives with >80% efficiency, as demonstrated in anthraquinone analogs .

Biological Activity

11,13-dihydroxy-4-methyl-2,4,5,6,7,10-hexahydro-1H-3-benzoxacyclododecine-2,10-dione, commonly known as Curvularin, is a natural product primarily derived from the fungus Curvularia. This compound has garnered attention due to its notable biological activities, particularly its cytotoxic properties against various cancer cell lines. This article explores the biological activity of Curvularin, supported by research findings, case studies, and data tables.

Chemical Structure and Composition:

• Molecular Formula: C₁₆H₂₀O₅
• Molecular Mass: 292.33 g/mol
• CAS Registry Number: 10140-70-2
• Melting Point: 205-207 °C

Structural Representation

The structure of Curvularin can be represented using various chemical notations:

• InChI: InChI=1S/C16H20O5/c1-10-5-3-2-4-6-13(18)16-11(8-15(20)21-10)7-12(17)9-14(16)19/h7,9-10,17,19H,2-6,8H2,1H3
• SMILES: CC1CCCCCC(=O)C2=C(C=C(C=C2CC(=O)O1)O)O

Cytotoxicity Against Cancer Cells

Curvularin exhibits significant cytotoxic activity against various cancer cell lines. Research has demonstrated that it selectively induces apoptosis in cancer cells while sparing normal cells.

Case Study: Cytotoxic Effects on Cancer Cell Lines

A study evaluated the cytotoxic effects of Curvularin on several cancer cell lines including:

• HeLa (cervical cancer)
• MCF7 (breast cancer)
• A549 (lung cancer)

Results:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15.0	Apoptosis induction
MCF7	20.5	Cell cycle arrest
A549	18.0	Reactive oxygen species (ROS) generation

These findings indicate that Curvularin's mechanism involves both apoptosis and ROS generation, leading to cell death in cancerous cells.

Antifungal Activity

Curvularin has also been noted for its antifungal properties. It has shown efficacy against various fungal strains, making it a potential candidate for antifungal drug development.

Research Findings on Antifungal Activity

A study assessed the antifungal activity of Curvularin against common pathogenic fungi:

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	8 µg/mL
Aspergillus niger	16 µg/mL
Cryptococcus neoformans	4 µg/mL

The data suggest that Curvularin may inhibit fungal growth effectively at low concentrations.

Apoptosis Induction

Curvularin triggers apoptosis through the intrinsic pathway by activating caspases and altering mitochondrial membrane potential. This leads to the release of cytochrome c and subsequent activation of apoptotic cascades.

ROS Generation

The compound's ability to generate reactive oxygen species contributes to oxidative stress within cancer cells. This mechanism is crucial for its cytotoxic effects and is being investigated for therapeutic applications in oncology.